Cas no 478258-57-0 (1-[2-(Methylsulfanyl)-6-(phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-[2-(Methylsulfanyl)-6-(phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 478258-57-0
• MF: C₂₀H₁₉N₃S₂
• MW: 365.514961481094
• CID: 5270917
• Update Time: 2026-03-09

1-[2-(Methylsulfanyl)-6-(phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-[2-(METHYLSULFANYL)-6-(PHENYLSULFANYL)-4-PYRIMIDINYL]-1,2,3,4-TETRAHYDROQUINOLINE
• 6-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2-(METHYLSULFANYL)-4-PYRIMIDINYL PHENYL SULFIDE
• 1-[2-(methylsulfanyl)-6-(phenylsulfanyl)pyrimidin-4-yl]-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-1-[2-(methylthio)-6-(phenylthio)-4-pyrimidinyl]-
• Bionet1_003815
• Oprea1_565037
• HMS579K17
• 1-(2-methylsulfanyl-6-phenylsulfanylpyrimidin-4-yl)-3,4-dihydro-2H-quinoline
• 1-[2-(Methylsulfanyl)-6-(phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C20H19N3S2/c1-24-20-21-18(14-19(22-20)25-16-10-3-2-4-11-16)23-13-7-9-15-8-5-6-12-17(15)23/h2-6,8,10-12,14H,7,9,13H2,1H3
• InChI Key： LODFTLGTBGILRU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC(=NC(=N1)SC)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 416
• XLogP3: 5.9
• Topological Polar Surface Area: 79.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[2-(Methylsulfanyl)-6-(phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline

1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-Pyrimidinyl]-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline (CAS No. 478258-57-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroquinolines and features a unique combination of functional groups, including a methylsulfanyl and phenylsulfanyl moiety attached to a pyrimidine ring. The intricate structure of this compound offers a promising platform for the development of novel drugs targeting various diseases.

The synthesis of 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled chemists to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition metal-catalyzed reactions and green chemistry principles has significantly improved the overall process efficiency.

In terms of its biological activity, 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Furthermore, 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline has also demonstrated promising antiviral properties. Research conducted by several laboratories has indicated that this compound can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C. The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The pharmacokinetic properties of 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline have been evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well absorbed orally and has a relatively long half-life in the bloodstream, which makes it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models at therapeutic doses.

In the context of drug development, 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline has progressed through various stages of preclinical testing and is currently being evaluated in early-phase clinical trials. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary results from these trials have been encouraging, with no major adverse effects reported at the tested doses.

The potential applications of 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline extend beyond cancer and viral infections. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. For example, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 1-[2-(Methylsulfanyl)-6-(Phenylsulfanyl)-4-pyrimidinyl]-1,2,3,4-tetrahydroquinoline (CAS No. 478258-57-0) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.